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Compound of Interest

Compound Name:
Methyl 2,4-

Bis(benzyloxy)phenylacetate

Cat. No.: B168837 Get Quote

CAS Number: 151255-80-0

For: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Methyl 2,4-Bis(benzyloxy)phenylacetate is

limited. This guide synthesizes available data and provides context based on related chemical

principles. A significant portion of the requested experimental and biological data is not

available in the public domain for this specific compound.

Core Compound Identification
Methyl 2,4-Bis(benzyloxy)phenylacetate is a substituted aromatic carboxylic acid ester. Its

structure features a central phenylacetate core with two benzyl ether protecting groups at the 2

and 4 positions of the phenyl ring. This compound is primarily available as a research chemical

or a synthetic intermediate.

Chemical Structure and Properties
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Property Value Source

Molecular Formula C23H22O4 PubChem[1][2]

Molecular Weight 362.4 g/mol PubChem[1][2]

IUPAC Name

methyl 2-[2,4-

bis(phenylmethoxy)phenyl]acet

ate

PubChem[1][2]

CAS Number 151255-80-0 PubChem[1][2]

Canonical SMILES

COC(=O)CC1=C(C=C(C=C1)

OCC2=CC=CC=C2)OCC3=CC

=CC=C3

PubChem[1]

InChI Key
UOBIGGKEPSUENK-

UHFFFAOYSA-N
PubChem[1][2]

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of Methyl 2,4-
Bis(benzyloxy)phenylacetate are not readily available in the scientific literature. However, a

plausible synthetic route can be proposed based on standard organic chemistry

transformations and analogous reactions.

Hypothetical Synthesis Workflow
A common approach to synthesize such a compound would involve the benzylation of a

dihydroxyphenylacetic acid derivative, followed by esterification.
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2,4-Dihydroxyphenylacetic Acid

Protection of Carboxylic Acid (e.g., as a methyl ester)

 Esterification (e.g., MeOH, H+)

Methyl 2,4-Dihydroxyphenylacetate

Benzylation of Phenolic Hydroxyl Groups

 Benzyl Halide (e.g., BnBr), Base (e.g., K2CO3)

Methyl 2,4-Bis(benzyloxy)phenylacetate

Click to download full resolution via product page

Caption: A potential synthetic pathway for Methyl 2,4-Bis(benzyloxy)phenylacetate.

General Experimental Considerations (Hypothetical)
Step 1: Esterification of 2,4-Dihydroxyphenylacetic Acid

Reactants: 2,4-Dihydroxyphenylacetic acid, Methanol (excess), and a catalytic amount of a

strong acid (e.g., H₂SO₄).

Procedure: The reactants would be refluxed until the reaction is complete, as monitored by

Thin Layer Chromatography (TLC).

Workup: The excess methanol would be removed under reduced pressure. The residue

would be dissolved in an organic solvent (e.g., ethyl acetate), washed with a saturated
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sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and

concentrated to yield the crude methyl ester.

Step 2: Benzylation of Methyl 2,4-Dihydroxyphenylacetate

Reactants: Methyl 2,4-dihydroxyphenylacetate, Benzyl bromide (or chloride), and a weak

base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., acetone or DMF).

Procedure: The mixture would be stirred, likely at an elevated temperature, until the starting

material is consumed (monitored by TLC).

Workup: The reaction mixture would be filtered to remove the inorganic salts. The filtrate

would be concentrated, and the residue partitioned between an organic solvent and water.

The organic layer would be washed, dried, and concentrated. The crude product would then

be purified by column chromatography.

Analytical Data
Specific analytical data such as ¹H NMR, ¹³C NMR, IR, or mass spectrometry for Methyl 2,4-
Bis(benzyloxy)phenylacetate are not widely published. Characterization of the compound

would rely on standard spectroscopic techniques to confirm its structure.

Biological Activity and Applications
There is no direct evidence in the peer-reviewed scientific literature to suggest that Methyl 2,4-
Bis(benzyloxy)phenylacetate has any specific biological activity. Its structure, containing two

benzyl ether protecting groups, suggests that it is likely a chemical intermediate in the

synthesis of more complex molecules. These protecting groups are typically removed in later

synthetic steps to reveal the free hydroxyl groups, which may be important for biological activity

in the final target molecule.

Given the lack of data on biological activity, no signaling pathways involving this compound can

be described.

Potential as a Synthetic Intermediate
The phenylacetic acid scaffold is present in many biologically active compounds. It is plausible

that Methyl 2,4-Bis(benzyloxy)phenylacetate could serve as a building block in the synthesis
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of:

Pharmaceuticals: As a precursor to more complex active pharmaceutical ingredients (APIs).

Natural Product Analogues: For the synthesis of derivatives of naturally occurring

compounds with potential therapeutic properties.

Research Probes: To create novel molecules for studying biological processes.

Conclusion
Methyl 2,4-Bis(benzyloxy)phenylacetate (CAS 151255-80-0) is a chemical compound with

limited publicly available data. While its physicochemical properties are documented, detailed

experimental protocols for its synthesis and comprehensive analytical data are scarce.

Crucially, there is no published research on its biological activity or mechanism of action. Its

primary role appears to be that of a synthetic intermediate in organic chemistry. Researchers

and drug development professionals interested in this molecule should consider it a starting

material for the synthesis of more complex target compounds and would need to perform their

own comprehensive characterization and biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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